Cas no 2293862-77-6 (1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester
• CAS No: 2293862-77-6
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5856864
• PubChem ID: 153940790
• Update Time: 2025-05-23

1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2,2-bis(hydroxymethyl)pyrrolidine-1-carboxylate
• 2293862-77-6
• EN300-5803501
• 1,1-Dimethylethyl 2,2-bis(hydroxymethyl)-1-pyrrolidinecarboxylate
• AT43441

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(15)12-6-4-5-11(12,7-13)8-14/h13-14H,4-8H2,1-3H3
• InChI Key： OJACPWBUNQMKCF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1(CO)CO

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70Ų

Additional information on 1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester

1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester (CAS No. 2293862-77-6): A Comprehensive Overview

1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester, identified by the CAS number 2293862-77-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for potential therapeutic applications. The unique structural features of this compound, particularly its pyrrolidine core and the presence of multiple functional groups such as ester and hydroxymethyl moieties, contribute to its intriguing chemical and biological properties.

The pyrrolidine ring is a six-membered heterocyclic structure containing one nitrogen atom. This nitrogen atom can participate in hydrogen bonding and other interactions with biological targets, making pyrrolidine derivatives attractive for drug design. In particular, the presence of ester and hydroxymethyl groups in this compound suggests potential for further derivatization, enabling the creation of novel analogs with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of understanding the structural-activity relationships (SAR) of heterocyclic compounds. The 1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester molecule represents an excellent case study for exploring these relationships. Its dual functionality makes it a versatile scaffold for developing new drugs targeting various diseases.

In the context of drug discovery, the compound's ability to interact with biological macromolecules such as enzymes and receptors is crucial. The hydroxymethyl groups can serve as hydrogen bond donors or acceptors, while the ester group can undergo hydrolysis or participate in other chemical reactions. These properties make it a promising candidate for further investigation in both academic and industrial settings.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product. The development of efficient synthetic routes is essential for large-scale production and subsequent pharmacological studies.

The pharmacological profile of 1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester has been explored in several recent studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with inflammation and oxidative stress.

Oxidative stress is a key factor in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Compounds that can modulate oxidative stress by inhibiting reactive oxygen species (ROS) production are highly sought after. The hydroxymethyl groups in this molecule could potentially interact with ROS-producing enzymes or scavengers, offering a mechanism for reducing oxidative damage.

In addition to its anti-inflammatory and antioxidant potential, preliminary studies suggest that this compound may also exhibit antimicrobial activity. The structural features of pyrrolidine derivatives have been known to interact with bacterial cell walls or enzymes essential for microbial survival. Further research is needed to elucidate the exact mechanisms by which this compound exerts its effects on microorganisms.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using cell culture and animal models are typically conducted before moving to human clinical trials. These studies help researchers understand how the compound behaves in different biological systems and identify any potential side effects.

The role of computational chemistry has become increasingly important in modern drug discovery. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize lead compounds for better pharmacological activity. The use of high-performance computing resources has enabled researchers to analyze complex molecules like 1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester with greater accuracy than ever before.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Continued research efforts are needed to fully understand its therapeutic potential and develop effective derivatives for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in bringing these findings from the laboratory to patients who need them.

In conclusion, 1-Pyrrolidinecarboxylic acid, 2,2-bis(hydroxymethyl)-, 1,1-dimethylethyl ester (CAS No. 2293862-77-6) is a fascinating molecule with significant implications for drug discovery and development. Its structural complexity offers numerous possibilities for further exploration through synthetic chemistry and pharmacological studies.